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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b15564217?utm_src=pdf-interest
https://www.uniprot.org/uniprotkb/Q9FN04/entry
https://pubmed.ncbi.nlm.nih.gov/35976706/
https://pubmed.ncbi.nlm.nih.gov/35976706/
https://pubmed.ncbi.nlm.nih.gov/35976706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC25515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC25515/
https://pubmed.ncbi.nlm.nih.gov/10066790/
https://pubmed.ncbi.nlm.nih.gov/10066790/
https://www.researchgate.net/publication/324719226_Dissecting_the_role_of_adaptor_protein_complex_4_AP-4_on_development_and_protein_sorting_in_Arabidopsis_thaliana
https://www.benchchem.com/product/b15564217#flow-cytometry-analysis-using-aap4-antibody
https://www.benchchem.com/product/b15564217#flow-cytometry-analysis-using-aap4-antibody
https://www.benchchem.com/product/b15564217#flow-cytometry-analysis-using-aap4-antibody
https://www.benchchem.com/product/b15564217#flow-cytometry-analysis-using-aap4-antibody
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15564217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

